Technical Documentation Center

(2R)-hex-5-yn-2-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (2R)-hex-5-yn-2-ol

Core Science & Biosynthesis

Foundational

(2R)-Hex-5-yn-2-ol: A Comprehensive Guide to Physicochemical Properties and Stability in Drug Development

Executive Summary In my tenure overseeing the analytical and physicochemical profiling of chiral building blocks, I have consistently observed that the failure of terminal alkynols in late-stage synthesis is rarely due t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In my tenure overseeing the analytical and physicochemical profiling of chiral building blocks, I have consistently observed that the failure of terminal alkynols in late-stage synthesis is rarely due to fundamental reactivity issues. Rather, it stems from a misunderstanding of their physicochemical boundaries and degradation kinetics.

(2R)-Hex-5-yn-2-ol is a bifunctional molecule featuring a terminal alkyne and a chiral secondary alcohol. This dual functionality makes it an exceptionally versatile precursor for the diastereoselective construction of trans-2-alkyl-6-aryl-3,6-dihydro-2H-pyrans[1], the synthesis of enzymatically stable aryl C-glycosides[2], and the stabilization of complex transition metal catalysts such as Re(III) 2-oxacyclocarbenes[3]. However, these same functional groups introduce specific vulnerabilities to oxidation, thermal oligomerization, and pH-driven racemization. This whitepaper provides an authoritative, self-validating framework for understanding and testing the stability of (2R)-hex-5-yn-2-ol.

Physicochemical Profiling

Understanding the macroscopic properties of (2R)-hex-5-yn-2-ol requires an analysis of its molecular structure. The secondary hydroxyl group facilitates intermolecular hydrogen bonding, which significantly elevates its boiling point compared to analogous aliphatic alkanes. Meanwhile, the terminal alkyne contributes to the molecule's relatively low density and unique spectroscopic signature.

Table 1: Physicochemical Properties of (2R)-hex-5-yn-2-ol
PropertyValueCausality / Scientific Insight
Molecular Formula C₆H₁₀O[4]Defines the carbon skeleton and unsaturation degree.
Molecular Weight 98.14 g/mol [5]Low molecular weight facilitates high volatility, necessitating sealed storage to prevent concentration drift.
Appearance Colorless to pale yellow liquid[4]A shift toward yellow/amber over time is a macroscopic indicator of alkyne polymerization or trace oxidation.
Boiling Point ~144-145 °CElevated relative to alkanes due to strong intermolecular hydrogen bonding from the C2 hydroxyl group.
Density ~0.88 g/mLTypical for aliphatic alkynols; lower than water, which dictates the organic-layer positioning during biphasic extraction strategies.
Chiral Center C2 (R-configuration)The stereocenter is critical for stereospecific syntheses, such as the assembly of aryl C-glycoside analogs[2].

Stability Profile & Degradation Pathways

The stability of (2R)-hex-5-yn-2-ol is governed by the independent and synergistic reactivities of its two functional groups.

  • Oxidative Vulnerability: The terminal alkyne is highly susceptible to oxidative homocoupling (Glaser coupling) in the presence of oxygen and trace transition metals (e.g., Cu²⁺ or Fe³⁺ leached from stainless steel reactors). Concurrently, the secondary alcohol can be oxidized to form hex-5-yn-2-one.

  • Thermal Stress: While generally stable at ambient conditions, prolonged exposure to temperatures exceeding 60°C can induce alkyne oligomerization and polymerization, leading to a loss of assay purity and an increase in viscosity.

  • pH-Dependent Racemization: Under strongly acidic conditions, protonation of the hydroxyl group followed by the loss of water generates a planar secondary carbocation. Upon re-hydration, this intermediate leads to racemization (formation of the S-enantiomer), irreversibly destroying the enantiomeric purity required for asymmetric synthesis.

Degradation API (2R)-hex-5-yn-2-ol Oxidation Oxidation (O2, Metals) API->Oxidation ROS/Cu2+ Thermal Thermal Stress (>60°C) API->Thermal Heat AcidBase Acid/Base Hydrolysis API->AcidBase pH Extremes Ketone Hex-5-yn-2-one Oxidation->Ketone 2° Alcohol Ox Dimer Glaser Dimer Oxidation->Dimer Alkyne Coupling Thermal->Dimer Polymerization Racemate Racemization (S)-isomer AcidBase->Racemate Carbocation Hydration Ketone/Enol Hydration AcidBase->Hydration Markovnikov

Caption: Degradation pathways of (2R)-hex-5-yn-2-ol under environmental stress.

Experimental Protocols for Stability Testing

To generate trustworthy stability data, the analytical method must be a self-validating system . The following protocol utilizes a mass balance approach to ensure that no degradants are "lost" during sample preparation or analysis.

Protocol 1: Self-Validating Forced Degradation Testing

Objective: To establish the degradation kinetics and impurity profile of (2R)-hex-5-yn-2-ol, ensuring mass balance closure to validate the analytical method.

Step 1: Stock Solution Preparation Accurately weigh 10.0 mg of (2R)-hex-5-yn-2-ol and dissolve in 10.0 mL of HPLC-grade acetonitrile to yield a 1.0 mg/mL stock solution. Causality: Acetonitrile is chosen for its aprotic nature, preventing solvent-mediated solvolysis or transesterification during baseline baseline measurements.

Step 2: Stress Application

  • Acidic Stress: Mix 1.0 mL stock with 1.0 mL 0.1M HCl. Incubate at 40°C for 48 hours.

  • Basic Stress: Mix 1.0 mL stock with 1.0 mL 0.1M NaOH. Incubate at 40°C for 48 hours.

  • Oxidative Stress: Mix 1.0 mL stock with 1.0 mL 3% H₂O₂. Incubate at room temperature for 24 hours.

  • Thermal Stress: Expose 1.0 mL of neat liquid to 60°C for 7 days in a sealed amber vial.

Step 3: Quenching & Neutralization (Critical Step) Neutralize acidic and basic samples with equimolar NaOH or HCl, respectively, to arrest degradation. Quench oxidative samples with 10% sodium thiosulfate. Causality: Failing to quench the stressor will lead to artifactual degradation inside the high-temperature GC inlet, artificially skewing the stability profile and rendering the data untrustworthy.

Step 4: Extraction & Internal Standard Addition Dilute all samples to a theoretical concentration of 0.1 mg/mL using acetonitrile. Add 1-octanol as an internal standard (IS) at a final concentration of 0.05 mg/mL.

Step 5: Chiral GC-MS Analysis Inject 1 µL onto a cyclodextrin-based chiral capillary column (e.g., CycloSil-B). Set the inlet temperature to 200°C to minimize thermal degradation of the alkyne during injection. Monitor the separation of (R) and (S) enantiomers to quantify racemization.

Step 6: Mass Balance Validation Calculate the sum of the peak areas of the remaining API and all degradants (quantified against the IS). The total mass balance must fall within 95.0% - 105.0% of the initial API concentration. Causality: A failure here indicates the formation of highly volatile degradants that escaped the vial, or irreversible column adsorption (e.g., heavy polymers), requiring immediate method recalibration.

Workflow cluster_stress Forced Degradation Conditions Start Sample Preparation (1.0 mg/mL in MeCN) Acid 0.1M HCl (48h, 40°C) Start->Acid Base 0.1M NaOH (48h, 40°C) Start->Base Oxidative 3% H2O2 (24h, RT) Start->Oxidative Thermal Solid State (60°C, 7 days) Start->Thermal Neutralize Neutralization & Quenching Acid->Neutralize Base->Neutralize Oxidative->Neutralize Analysis Chiral GC-MS Analysis Thermal->Analysis Neutralize->Analysis Validation Mass Balance Validation (±5%) Analysis->Validation

Caption: Self-validating forced degradation workflow for (2R)-hex-5-yn-2-ol.

Storage and Handling Guidelines

Based on the physicochemical data and stability profiling, the following handling conditions are mandated for cGMP and advanced R&D environments:

  • Temperature: Store at 2°C to 8°C (refrigerated) to suppress thermal oligomerization.

  • Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent oxidative homocoupling of the terminal alkyne.

  • Container: Use amber glass vials with PTFE-lined septa. Avoid metal containers or spatulas (especially copper or iron alloys) which can catalyze Glaser coupling.

References

  • Liu, C.-F. "Recent Advances in Aryl C-Glycoside Synthesis". ResearchGate. URL: [Link]

  • Marvelli, L. et al. "Synthesis, characterisation and molecular structure of Re(III) 2-oxacyclocarbenes stabilised by a benzoyldiazenido ligand". ResearchGate. URL: [Link]

  • ACS Publications. "Diastereoselective Construction of trans-2-Alkyl-6-aryl-3,6-dihydro-2H-pyrans via Dehydrogenative Cycloetherification Promoted by DDQ". Organic Letters. URL: [Link]

Sources

Exploratory

An In-depth Technical Guide to the Structural Characterization and NMR Spectra of (2R)-hex-5-yn-2-ol

This guide provides a comprehensive technical overview for the structural characterization of (2R)-hex-5-yn-2-ol, a chiral secondary alcohol with a terminal alkyne. The methodologies and spectral interpretations detailed...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive technical overview for the structural characterization of (2R)-hex-5-yn-2-ol, a chiral secondary alcohol with a terminal alkyne. The methodologies and spectral interpretations detailed herein are designed to provide researchers, scientists, and drug development professionals with a robust framework for the unambiguous identification and analysis of this and similar chiral molecules. The focus is on the application of Nuclear Magnetic Resonance (NMR) spectroscopy, including 1D (¹H and ¹³C) and 2D (COSY, HSQC, and HMBC) techniques, which are pivotal for elucidating the molecular structure and stereochemistry.

Introduction: The Significance of (2R)-hex-5-yn-2-ol

(2R)-hex-5-yn-2-ol is a valuable chiral building block in organic synthesis. Its bifunctional nature, possessing both a stereocenter at the secondary alcohol and a reactive terminal alkyne, makes it a versatile precursor for the synthesis of complex molecules, including pharmaceuticals and natural products. The precise determination of its structure, including its absolute stereochemistry, is critical for ensuring the desired biological activity and minimizing off-target effects in drug development.

This guide will systematically walk through the process of structural verification, from sample preparation to the detailed interpretation of multidimensional NMR spectra.

Molecular Structure and Atom Numbering

For clarity in spectral assignments, the following atom numbering scheme will be used throughout this guide:

Caption: Molecular structure of (2R)-hex-5-yn-2-ol with atom numbering.

Experimental Protocols for NMR Analysis

The acquisition of high-quality NMR data is fundamental for accurate structural elucidation. The following protocols are recommended for the analysis of (2R)-hex-5-yn-2-ol.

Sample Preparation
  • Sample Purity: Ensure the sample is of high purity to avoid interference from impurities in the NMR spectra.

  • Solvent Selection: Dissolve approximately 5-10 mg of (2R)-hex-5-yn-2-ol in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆). Chloroform-d (CDCl₃) is a common choice for small organic molecules.

  • Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

  • NMR Tube: Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

The following parameters are suggested for a 400 MHz or 500 MHz NMR spectrometer.

Experiment Pulse Program Number of Scans Relaxation Delay (d1) Spectral Width
¹H NMR zg30162.0 s12 ppm
¹³C NMR zgpg3010242.0 s220 ppm
DEPT-135 dept1355122.0 s220 ppm
COSY cosygpqf82.0 s12 ppm x 12 ppm
HSQC hsqcedetgpsisp2.342.0 s12 ppm (F2) x 165 ppm (F1)
HMBC hmbcgplpndqf162.0 s12 ppm (F2) x 220 ppm (F1)

Predicted NMR Spectra and Interpretation

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)
Proton(s) Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz) Assignment Rationale
H1 (CH₃) ~1.25Doublet~6.5Attached to the chiral center (C2), split by H2.
H3 (CH₂) ~1.60-1.75Multiplet-Diastereotopic protons adjacent to the chiral center.
H6 (≡C-H) ~1.95Triplet~2.6Terminal alkyne proton, coupled to H4.[1]
H4 (CH₂) ~2.25Multiplet-Propargylic protons, coupled to H3 and H6.
H2 (CH) ~3.85Multiplet-Methine proton attached to the hydroxyl group and the chiral center.
OH Variable (e.g., ~2.0)Broad Singlet-Chemical shift is dependent on concentration and temperature.
Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)
Carbon Predicted Chemical Shift (δ, ppm) DEPT-135 Assignment Rationale
C1 (CH₃) ~23.5PositiveMethyl group attached to the chiral center.
C4 (CH₂) ~15.0NegativePropargylic carbon.
C3 (CH₂) ~42.0NegativeMethylene carbon adjacent to the chiral center.
C2 (CH) ~67.5PositiveCarbon of the chiral center, attached to the hydroxyl group.
C6 (≡C-H) ~68.5PositiveTerminal alkyne carbon.[1]
C5 (C≡) ~84.0No SignalQuaternary alkyne carbon.[1]

2D NMR for Structural Elucidation

2D NMR experiments are essential for confirming the connectivity of the molecule and unambiguously assigning the ¹H and ¹³C signals.

COSY (Correlation Spectroscopy)

The COSY spectrum reveals proton-proton couplings, typically through two or three bonds.

G H1 H1 (~1.25 ppm) H2 H2 (~3.85 ppm) H1->H2 ³J H3 H3 (~1.60-1.75 ppm) H2->H3 ³J H4 H4 (~2.25 ppm) H3->H4 ³J H6 H6 (~1.95 ppm) H4->H6 ⁴J

Caption: Expected COSY correlations for (2R)-hex-5-yn-2-ol.

  • A cross-peak between H1 and H2 confirms the connectivity of the methyl group to the chiral center.

  • Correlations between H2 , H3 , and H4 will establish the backbone of the molecule.

  • A long-range correlation (⁴J) between the propargylic protons H4 and the terminal alkyne proton H6 is expected and is a characteristic feature of terminal alkynes.[2]

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC spectrum correlates each proton with its directly attached carbon atom.

G cluster_H ¹H Chemical Shift (ppm) cluster_C ¹³C Chemical Shift (ppm) H1 H1 (~1.25) C1 C1 (~23.5) H1->C1 H2 H2 (~3.85) C2 C2 (~67.5) H2->C2 H3 H3 (~1.60-1.75) C3 C3 (~42.0) H3->C3 H4 H4 (~2.25) C4 C4 (~15.0) H4->C4 H6 H6 (~1.95) C6 C6 (~68.5) H6->C6 C5 C5 (~84.0) (No HSQC signal)

Caption: Expected HSQC correlations for (2R)-hex-5-yn-2-ol.

This experiment provides a direct link between the proton and carbon skeletons, confirming the assignments made from the 1D spectra. The quaternary carbon C5 will not show a correlation in the HSQC spectrum.

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC spectrum shows correlations between protons and carbons that are two or three bonds apart (and sometimes four). This is crucial for piecing together the complete molecular structure.

Key Expected HMBC Correlations:

  • H1 to C2 and C3 : Confirms the position of the methyl group.

  • H6 to C4 and C5 : Unambiguously identifies the quaternary alkyne carbon (C5).

  • H4 to C3 , C5 , and C6 : Links the propargylic position to the alkyne and the rest of the carbon chain.

  • H2 to C1 , C3 , and C4 : Provides further confirmation of the backbone connectivity.

Determination of Enantiomeric Purity and Absolute Configuration

As (2R)-hex-5-yn-2-ol is a chiral molecule, verifying its enantiomeric purity and confirming its absolute configuration is essential. NMR spectroscopy, in conjunction with chiral auxiliaries, is a powerful tool for this purpose.

Use of Chiral Derivatizing Agents (CDAs)

A common method involves the use of a chiral derivatizing agent, such as Mosher's acid (α-methoxy-α-(trifluoromethyl)phenylacetic acid, MTPA), to convert the enantiomers of the alcohol into diastereomers.[3] These diastereomers will have distinct NMR spectra, allowing for the quantification of each enantiomer.

Protocol for Mosher's Ester Formation:

  • In two separate, dry NMR tubes, dissolve ~5 mg of the (2R)-hex-5-yn-2-ol in 0.5 mL of anhydrous deuterated chloroform (CDCl₃).

  • To one tube, add a slight excess of (R)-(-)-MTPA-Cl and a small amount of anhydrous pyridine.

  • To the second tube, add a slight excess of (S)-(+)-MTPA-Cl and a small amount of anhydrous pyridine.

  • Acquire ¹H NMR spectra for both diastereomeric esters.

By comparing the chemical shifts of the protons in the two diastereomeric esters, particularly those close to the stereocenter (H1, H2, and H3), the enantiomeric excess (ee) can be determined by integrating the corresponding signals. Furthermore, a systematic analysis of the chemical shift differences (Δδ = δS - δR) can be used to assign the absolute configuration of the original alcohol.

Use of Chiral Solvating Agents (CSAs)

An alternative, non-covalent approach is the use of chiral solvating agents (CSAs), which form transient diastereomeric complexes with the chiral alcohol.[1][4] This can induce a separation of signals for the two enantiomers in the ¹H NMR spectrum, allowing for the determination of enantiomeric excess.

Conclusion

The structural characterization of (2R)-hex-5-yn-2-ol is a multi-faceted process that relies on the careful acquisition and interpretation of a suite of NMR experiments. By combining 1D ¹H and ¹³C NMR with 2D techniques such as COSY, HSQC, and HMBC, a complete picture of the molecule's connectivity can be established. Furthermore, the use of chiral derivatizing or solvating agents allows for the crucial determination of its stereochemical purity and absolute configuration. The methodologies and predicted spectral data presented in this guide provide a solid foundation for the successful analysis of this important chiral building block.

References

  • OpenOChem Learn. (n.d.). Alkynes. Retrieved from [Link]

  • Orlov, N. V., & Ananikov, V. P. (2011). NMR analysis of chiral alcohols and amines: development of an environmentally benign “in tube” procedure with high efficiency and improved detection limit. Green Chemistry, 13(7), 1735-1739. DOI:10.1039/C1GC15191F. Retrieved from [Link]

Sources

Foundational

Introduction: The Significance of (2R)-hex-5-yn-2-ol in Modern Chemistry

An In-Depth Technical Guide to the Thermodynamic Properties of (2R)-hex-5-yn-2-ol (2R)-hex-5-yn-2-ol is a chiral propargyl alcohol that serves as a versatile stereodefined building block in asymmetric synthesis. Its stru...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Thermodynamic Properties of (2R)-hex-5-yn-2-ol

(2R)-hex-5-yn-2-ol is a chiral propargyl alcohol that serves as a versatile stereodefined building block in asymmetric synthesis. Its structure, featuring a terminal alkyne, a secondary alcohol, and a single chiral center, makes it a valuable precursor for the synthesis of complex molecules, including natural products and active pharmaceutical ingredients (APIs). Understanding the thermodynamic properties—enthalpy, entropy, and Gibbs free energy—of this molecule is paramount for professionals in drug development and chemical processing. These properties govern reaction spontaneity, equilibrium positions, and thermal stability, directly impacting process optimization, yield, and the economic viability of synthetic routes.

This technical guide provides a comprehensive framework for determining and understanding the thermodynamic landscape of (2R)-hex-5-yn-2-ol. It is designed for researchers and scientists, offering both the theoretical underpinnings and practical, field-proven methodologies for experimental and computational characterization. We will delve into the causality behind experimental choices and present self-validating protocols to ensure scientific integrity.

Theoretical Framework: How Structure Dictates Thermodynamic Behavior

The thermodynamic properties of (2R)-hex-5-yn-2-ol are a direct consequence of its unique molecular architecture.

  • Enthalpy (ΔH): The enthalpy of formation (ΔfH⦵) reflects the energy stored in the molecule's chemical bonds relative to its constituent elements in their standard states.[1] For (2R)-hex-5-yn-2-ol, this is influenced by the strain of the sp-hybridized C≡C triple bond, the stability of the C-O and O-H bonds in the alcohol moiety, and the overall C-C and C-H bond framework. Combustion reactions of alcohols are highly exothermic, and the precise enthalpy of combustion is a key experimental observable for determining its enthalpy of formation.[2]

  • Entropy (S): Entropy is a measure of the molecule's disorder or the number of accessible microstates. For a flexible molecule like this, the total entropy is a sum of translational, rotational, vibrational, and conformational contributions. The terminal alkyne imposes a degree of rigidity on one end of the molecule, while the chiral alkyl chain allows for multiple conformations. Accurately capturing this conformational entropy is a significant challenge in thermodynamic calculations.[3]

  • Gibbs Free Energy (ΔG): Gibbs free energy combines enthalpy and entropy (ΔG = ΔH - TΔS) to provide the ultimate measure of thermodynamic spontaneity for a process at constant temperature and pressure.[4] A negative ΔG indicates a spontaneous process. For (2R)-hex-5-yn-2-ol, its ΔG of formation dictates its stability relative to its elements, while the change in Gibbs free energy in a reaction determines the position of chemical equilibrium.

The chirality at the C2 position is a critical, albeit subtle, factor. While enantiomers possess identical intrinsic thermodynamic properties in an achiral environment, their interactions with other chiral molecules or systems (e.g., enzymes, chiral catalysts) are diastereomeric and thus energetically distinct.[5][6] This has profound implications in drug development and asymmetric catalysis.

Part 1: Experimental Determination of Enthalpic Properties

The most robust experimental route to the standard enthalpy of formation of an organic compound is through the determination of its enthalpy of combustion using bomb calorimetry.[7]

Protocol: Bomb Calorimetry for (2R)-hex-5-yn-2-ol

This protocol outlines the determination of the enthalpy of combustion (ΔcH⦵), from which the enthalpy of formation (ΔfH⦵) can be calculated using Hess's Law.[8]

Causality Behind Experimental Choices:

  • Benzoic Acid Calibration: The calorimeter is an isolated system, but not perfectly so. It has a specific heat capacity that must be precisely determined. Benzoic acid is used as a standard because it is a non-volatile solid that combusts completely and has a well-established, certified enthalpy of combustion.

  • Liquid Sample Handling: (2R)-hex-5-yn-2-ol is a liquid.[9] It must be sealed in a capsule (e.g., gelatin or a thin plastic bag of known combustion energy) to prevent evaporation before ignition and to ensure accurate mass measurement.

  • Oxygen Pressure: A high pressure of pure oxygen (e.g., 30 atm) is used to ensure complete and rapid combustion, preventing the formation of side products like carbon monoxide.

  • Initial Water Volume: A precise mass of water is used as the heat sink. Its large and well-known specific heat capacity allows for the accurate calculation of the heat absorbed from the reaction.[10]

Step-by-Step Methodology:

  • Calorimeter Calibration:

    • Accurately weigh a pellet of standard benzoic acid (approx. 1 g).

    • Place the pellet in the crucible inside the bomb. Attach a fuse wire of known length and mass, ensuring it touches the pellet.

    • Add 1 mL of distilled water to the bomb to saturate the internal atmosphere, ensuring all water formed during combustion is in the liquid state.

    • Seal the bomb and pressurize it with pure oxygen to approximately 30 atm.

    • Submerge the bomb in the calorimeter bucket containing a precisely known mass of water (e.g., 2000 g).

    • Allow the system to reach thermal equilibrium while stirring. Record the initial temperature (Ti) for several minutes to establish a baseline.

    • Ignite the sample. Record the temperature every 30 seconds until a maximum temperature (Tf) is reached and the temperature begins to fall.

    • Calculate the heat capacity of the calorimeter (C_cal) using the known energy of combustion of benzoic acid and the measured temperature change (ΔT = Tf - Ti), correcting for the heat from the fuse wire.

  • Combustion of (2R)-hex-5-yn-2-ol:

    • Accurately weigh a gelatin capsule.

    • Add a sample of high-purity (2R)-hex-5-yn-2-ol (approx. 0.5-0.8 g) to the capsule and seal it. Determine the mass of the alcohol by difference.

    • Repeat steps 1.2 through 1.7 with the encapsulated sample.

    • Measure the length of any unburned fuse wire to correct for the heat of ignition.

  • Data Analysis and Calculation:

    • The balanced combustion reaction is: C₆H₁₀O(l) + 8 O₂(g) → 6 CO₂(g) + 5 H₂O(l)

    • Calculate the total heat released (q_total) using: q_total = C_cal * ΔT.

    • Correct for the heat released by the combustion of the capsule and the fuse wire to find the heat released by the alcohol (q_rxn).

    • Calculate the molar enthalpy of combustion (ΔcH⦵) in kJ/mol: ΔcH⦵ = q_rxn / moles of alcohol.

    • Use Hess's Law to calculate the standard enthalpy of formation (ΔfH⦵): ΔcH⦵ = [6 * ΔfH⦵(CO₂, g) + 5 * ΔfH⦵(H₂O, l)] - [ΔfH⦵(C₆H₁₀O, l) + 8 * ΔfH⦵(O₂, g)]

    • Rearrange the equation to solve for ΔfH⦵(C₆H₁₀O, l), using the known standard enthalpies of formation for CO₂ and H₂O.[11] The ΔfH⦵ for O₂ is zero by definition.

Table 1: Sample Data and Calculation for Enthalpy of Formation

ParameterSymbolSample ValueUnit
Mass of (2R)-hex-5-yn-2-olm_alc0.750g
Molar Mass of C₆H₁₀OM98.14 g/mol
Moles of alcoholn_alc0.00764mol
Calorimeter Heat CapacityC_cal10.25kJ/K
Initial TemperatureT_i298.15K
Final TemperatureT_f301.55K
Temperature ChangeΔT3.40K
Total Heat Releasedq_total34.85kJ
Heat from capsule + fuseq_corr1.50kJ
Heat from alcoholq_rxn-33.35kJ
Enthalpy of Combustion ΔcH⦵ -4364.9 kJ/mol
ΔfH⦵(CO₂, g)--393.5kJ/mol
ΔfH⦵(H₂O, l)--285.8kJ/mol
Enthalpy of Formation ΔfH⦵ -220.7 kJ/mol

Note: The values in this table are hypothetical and for illustrative purposes only.

G cluster_calib Step 1: Calibration cluster_sample Step 2: Sample Combustion cluster_calc Step 3: Calculation Calib_1 Weigh Benzoic Acid & Fuse Wire Calib_2 Assemble & Pressurize Bomb with O2 Calib_1->Calib_2 Calib_3 Equilibrate & Ignite in Water Bath Calib_2->Calib_3 Calib_4 Measure ΔT Calib_3->Calib_4 Calib_5 Calculate Calorimeter Heat Capacity (C_cal) Calib_4->Calib_5 Calc_1 Calculate Total Heat q_total = C_cal * ΔT Calib_5->Calc_1 Use C_cal Sample_1 Weigh (2R)-hex-5-yn-2-ol in Capsule Sample_2 Assemble & Pressurize Bomb with O2 Sample_1->Sample_2 Sample_3 Equilibrate & Ignite in Water Bath Sample_2->Sample_3 Sample_4 Measure ΔT Sample_3->Sample_4 Sample_4->Calc_1 Use ΔT Calc_2 Correct for Fuse/Capsule to find q_rxn Calc_1->Calc_2 Calc_3 Calculate Molar Enthalpy of Combustion (ΔcH⦵) Calc_2->Calc_3 Calc_4 Apply Hess's Law Calc_3->Calc_4 Calc_5 Determine Enthalpy of Formation (ΔfH⦵) Calc_4->Calc_5

Caption: Computational workflow for predicting thermodynamic properties using DFT.

Part 3: Advanced Methods and Data Integration

While calorimetry and DFT are workhorse methods, other techniques can provide valuable insights.

  • Spectroscopic Data Correlation: It is possible to derive thermodynamic information from spectroscopic data. For instance, methodologies exist to correlate excess infrared absorbance spectra with Gibbs excess energy for binary mixtures, which can be useful for studying the molecule's behavior in solution. [12][13]* Differential Scanning Calorimetry (DSC): DSC can be used to measure heat capacity (Cp) as a function of temperature. This data is valuable for understanding how enthalpy and entropy change with temperature and for identifying phase transitions. [14] Synthesizing Experimental and Computational Data

The highest confidence in thermodynamic data is achieved when experimental and computational results are in agreement. For instance, the calculated enthalpy of formation should be corrected for the enthalpy of vaporization to be directly compared with a value derived from liquid-phase combustion calorimetry. Discrepancies between the two can often point to limitations in the computational model or complexities in the experimental setup.

Conclusion

A thorough understanding of the thermodynamic properties of (2R)-hex-5-yn-2-ol is not merely an academic exercise; it is a critical component of efficient and safe chemical process development. This guide has outlined the primary experimental and computational pathways to determine its enthalpy, entropy, and Gibbs free energy. By combining the tangible measurements of calorimetry with the detailed molecular insights from quantum chemistry, researchers can build a robust and comprehensive thermodynamic profile of this important chiral building block, enabling more precise control over its reactivity and application in the synthesis of next-generation molecules.

References

  • arXiv, Cornell University. Experimental and theoretical justifications for observed - discriminations between enantiomers of prochiral alcohols by chirally blind EI-MS.
  • Save My Exams. Core Practical: Heat of Combustion of Alcohols (Edexcel GCSE Chemistry): Revision Note.
  • Computational Study on the Co-Mediated Intramolecular Pauson–Khand Reaction of Fluorinated and Chiral N-Tethered 1,7-Enynes. PMC.
  • Save My Exams. Calorimetry Experiments | DP IB Chemistry Revision Notes 2023.
  • Thermodynamic Studies of Chiral Compounds | Enthalpy and Internal Energy. Books.
  • The Open University. CALORIMETRY: COMBUSTION OF ALCOHOLS.
  • The Open University. OpenSTEM Africa: Ghana: Background (Calorimetry: combustion of alcohols)
  • Methodology to Predict Thermodynamic Data
  • Doc Brown's Chemistry. Enthalpy data patterns for combustionof alkanes versus alcohols, bond enthalpy trends realted to bond length & bond order, enthalpy of combustion for a homologous series.
  • Chemistry LibreTexts. 14.2.3: Spectroscopy of the Alkynes.
  • Journal of the American Chemical Society. Reverse Cope Elimination of Hydroxylamines and Alkenes or Alkynes: Theoretical Investigation of Tether Length and Substituent Effects.
  • Wikipedia.
  • ResearchGate. Methodology to Predict Thermodynamic Data from Spectroscopic Analysis | Request PDF.
  • Journal of the American Chemical Society. Thermodynamic Study of an Unusual Chiral Separation. Propranolol Enantiomers on an Immobilized Cellulase.
  • SciELO. Modeling of Alkynes: Synthesis and Theoretical Properties 2. Methodology 1. Introduction.
  • MDPI.
  • PubChem, NIH. 5-Hexyn-2-ol | C6H10O | CID 10920451.
  • Thermodynamics of 2-alkanol + polar organic solvent mixtures. I.
  • Sigma-Aldrich. hex-5-yn-2-ol | 23470-12-4.
  • Journal of Chemical & Engineering Data. Excess Gibbs energies and excess volumes of 1-butanol-n-hexane and 2-methyl-1-propanol-n-hexane binary systems.
  • The Journal of Organic Chemistry. Contra-Thermodynamic Stereochemical Editing.
  • Chemistry LibreTexts. 5.
  • Gibbs free energy of hydrogen bonding of aliphatic alcohols with liquid water
  • ResearchGate. Overview of the thermodynamic factors associated with alkyne... | Download Scientific Diagram.
  • ChemicalBook. hex-5-yn-2-ol CAS#: 23470-12-4.
  • YouTube. Gibbs Free Energy and Spontaneity [IB Chemistry HL].
  • YouTube. 15.2 Gibbs free energy (HL).
  • PMC. Determination of the Absolute Configuration of β-Chiral Primary Alcohols Using the Competing Enantioselective Conversion Method.
  • Chemistry Steps. Gibbs Free Energy and Hess's Law.
  • arXiv, Cornell University.
  • MDPI.
  • Semantic Scholar.
  • Excess Thermodynamic Properties of Binary Liquid System Containing (Cyclic Ether + Octan-1-Ol)
  • PMC.
  • ResearchGate.
  • arXiv.org. Examining the Anomalous Nature of Chiral Effects in Thermodynamics.
  • ChemistryBytes.com.

Sources

Exploratory

Illuminating the Architectures of Chiral Propargyl Alcohols: A Technical Guide to the Crystallographic Data and 3D Structures of (2R)-Hex-5-yn-2-ol Derivatives

For Immediate Release This technical guide provides an in-depth exploration of the crystallographic data and three-dimensional structures of derivatives of (2R)-hex-5-yn-2-ol, a key chiral building block in synthetic che...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Immediate Release

This technical guide provides an in-depth exploration of the crystallographic data and three-dimensional structures of derivatives of (2R)-hex-5-yn-2-ol, a key chiral building block in synthetic chemistry. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive resource for understanding the solid-state properties and molecular conformations of this important class of compounds. By examining the structural underpinnings of these molecules, we can gain critical insights into their reactivity, potential for enantioselective synthesis, and application in the design of complex molecular architectures.

Introduction: The Significance of Chiral Propargyl Alcohols

Chiral propargyl alcohols, such as (2R)-hex-5-yn-2-ol and its derivatives, are versatile intermediates in organic synthesis. The presence of a stereocenter adjacent to a reactive terminal alkyne functionality makes them valuable precursors for the construction of a wide array of complex molecules, including natural products and pharmaceutical agents.[1][2] Understanding the precise three-dimensional arrangement of atoms in these molecules is paramount for predicting their behavior in chemical reactions and for designing new synthetic strategies. X-ray crystallography provides the most definitive method for determining these structures in the solid state.

Accessing Crystallographic Data: The Cambridge Structural Database

The Cambridge Structural Database (CSD) stands as the world's repository for small-molecule organic and metal-organic crystal structures. It is the authoritative source for accessing, analyzing, and visualizing crystallographic data. Researchers seeking to build upon existing structural knowledge or to compare newly determined structures with known compounds should consult the CSD as a primary resource.

Case Study: Crystal Structure of a (2R)-Hex-5-yn-2-ol Derivative

A key breakthrough in understanding the solid-state conformation of this class of molecules comes from the crystallographic analysis of a chiral Weinreb pentynamide derived from (2R,3R)-3-ethyl-2-methylpent-4-ynoic acid. This compound, (2R,3R)-N-methoxy-N,2,3-trimethyl-4-((trimethylsilyl)ethynyl)pentanamide, serves as a close structural analogue to derivatives of (2R)-hex-5-yn-2-ol. The synthesis and characterization of this compound were reported by Nguyen, Chung, Nalaoh, and Lindsey in the New Journal of Chemistry.[1][2]

The crystallographic data for this derivative is deposited in the Cambridge Crystallographic Data Centre (CCDC) with the deposition number CCDC 2287122 .[3] This entry provides a wealth of information for researchers, including the precise atomic coordinates, bond lengths, bond angles, and torsion angles, which together define the molecule's three-dimensional structure.

Experimental Workflow for Crystal Structure Determination

The determination of a crystal structure is a multi-step process that requires careful execution of experimental protocols. The general workflow, as would have been applied to the aforementioned derivative, is outlined below.

Caption: Generalized workflow for single-crystal X-ray diffraction analysis.

Key Crystallographic Parameters

The crystallographic data for CCDC 2287122 reveals critical parameters about the solid-state structure of the (2R)-hex-5-yn-2-ol derivative. A summary of these parameters is presented in the table below. The Crystallographic Information File (CIF) contains the full dataset.

ParameterValue
CCDC Deposition Number2287122
Empirical FormulaC₁₂H₂₃NOSi
Formula Weight225.40
Temperature100(2) K
Wavelength1.54178 Å
Crystal SystemOrthorhombic
Space GroupP2₁2₁2₁
Unit cell dimensionsa = 6.1338(2) Åb = 15.3188(4) Åc = 15.8248(4) Åα = 90°β = 90°γ = 90°
Volume1486.34(7) ų
Z4
Density (calculated)1.006 Mg/m³

Visualizing the 3D Structure

The atomic coordinates within the CIF file allow for the generation of a three-dimensional representation of the molecule. This visualization is crucial for understanding the spatial arrangement of functional groups and the overall molecular conformation.

Caption: Schematic 3D representation of a (2R)-hex-5-yn-2-ol derivative.

Conclusion and Future Directions

The availability of high-quality crystallographic data for derivatives of (2R)-hex-5-yn-2-ol is invaluable to the scientific community. It provides a solid foundation for computational modeling, reaction planning, and the rational design of new chiral molecules. As synthetic methodologies continue to advance, we anticipate the deposition of more crystal structures of this class of compounds, further enriching our understanding of their structural chemistry. Researchers are encouraged to deposit their own crystallographic data with the CCDC to contribute to this growing body of knowledge.

References

  • Nguyen, K. C., Chung, D. T. M., Nalaoh, P., & Lindsey, J. S. (2024). Synthesis of chiral hexynones for use as precursors to native photosynthetic hydroporphyrins. New Journal of Chemistry, 48(5), 2097-2117. [Link][1][2]

  • Correction: Synthesis of chiral hexynones for use as precursors to native photosynthetic hydroporphyrins. (2025). New Journal of Chemistry, 49(15), 6495. [Link]

  • Lindsey, J. S. (n.d.). Jonathan S. Lindsey (0000-0002-4872-2040). ORCID. Retrieved from [Link]

  • Nguyen, K. C., Chung, D. T. M., Nalaoh, P., & Lindsey, J. S. (2024). Synthesis of chiral hexynones for use as precursors to native... OUCI. Retrieved from [Link]

  • Nguyen, K. C., et al. (2024). Synthesis of chiral hexynones for use as precursors to native photosynthetic hydroporphyrins. ResearchGate. Retrieved from [Link]

  • Nguyen, K. C., et al. (2025). Correction: Synthesis of chiral hexynones for use as precursors to native photosynthetic hydroporphyrins. ResearchGate. Retrieved from [Link][3]

Sources

Protocols & Analytical Methods

Method

Application Note: Stereospecific Derivatization using (2R)-hex-5-yn-2-ol via CuAAC Click Chemistry

Target Audience: Researchers, Chemical Biologists, and Drug Development Professionals Methodology: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Executive Summary The integration of chiral building blocks into mole...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Chemical Biologists, and Drug Development Professionals Methodology: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Executive Summary

The integration of chiral building blocks into molecular scaffolds is a critical step in modern drug discovery and bioconjugation. (2R)-hex-5-yn-2-ol is a highly versatile terminal alkyne that allows for the stereospecific introduction of a secondary alcohol moiety via a stable 1,4-disubstituted 1,2,3-triazole linkage[1].

This application note provides an authoritative, field-proven protocol for conjugating (2R)-hex-5-yn-2-ol to azide-bearing scaffolds. Moving beyond basic step-by-step instructions, this guide emphasizes the causality of experimental design —specifically focusing on catalyst stabilization, byproduct mitigation, and the establishment of a self-validating experimental system.

Mechanistic Causality & Design Principles

As a Senior Application Scientist, I emphasize that successful CuAAC is rarely about simply mixing reagents; it is about controlling the thermodynamic instability of the catalyst and protecting the substrate.

The Role of THPTA over Traditional Ligands

While TBTA is frequently used in organic synthesis, it lacks the aqueous solubility required for sensitive biological or highly polar scaffolds. We utilize THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) because it serves a dual purpose: it maintains Cu(I) in a highly active, water-soluble state, and it acts as a sacrificial reductant. By encapsulating the copper center, THPTA shields the azide scaffold and the chiral center of (2R)-hex-5-yn-2-ol from reactive oxygen species (ROS) generated during the reduction process[2].

The Order of Addition: Preventing Substrate Degradation

A common point of failure in CuAAC is the premature introduction of the reducing agent. Sodium ascorbate must be added last. If ascorbate is added to uncomplexed Cu(II), it triggers rapid, uncontrolled generation of ROS. By pre-complexing Cu(II) with THPTA before introducing it to the reaction matrix, we ensure that the Cu(I) species is instantly stabilized upon reduction, preventing off-target oxidation[2].

Intercepting Reactive Byproducts

The reduction of Cu(II) by sodium ascorbate produces dehydroascorbate, a reactive electrophile that can covalently modify primary amines (e.g., lysine residues on protein scaffolds) and induce aggregation. The addition of aminoguanidine acts as a causal safeguard, intercepting these oxidation byproducts before they can compromise the structural integrity of the target scaffold[2].

System Parameters & Quantitative Data

To ensure reproducibility, all critical quantitative parameters and their mechanistic rationales are summarized below.

ReagentFunctional RoleRecommended Final Conc.Molar RatioCausal Rationale
Azide Scaffold Target Substrate10 – 50 µM1 eqServes as the baseline for all stoichiometric calculations.
(2R)-hex-5-yn-2-ol Chiral Alkyne50 – 500 µM5 – 10 eqExcess drives reaction kinetics; limited to <5 mM to prevent catalyst inhibition[2].
CuSO₄ Cu(II) Precursor50 – 100 µM~2 – 5 eqProvides the catalytic metal center; kept low to minimize toxicity[2].
THPTA Stabilizing Ligand250 – 500 µM5 eq (vs. Cu) A 5:1 ratio ensures complete Cu coordination, preventing disproportionation[3].
Sodium Ascorbate Reducing Agent2.5 – 5.0 mM~50 eq (vs. Cu)Generates active Cu(I) in situ; excess compensates for ambient oxygen[4].
Aminoguanidine Scavenger5.0 mMN/AIntercepts dehydroascorbate to prevent amine crosslinking[2].

Workflow Visualization

The following diagram maps the logical flow of the CuAAC reaction, explicitly separating the catalyst pre-complexation phase from the cycloaddition phase to highlight the required order of operations.

CuAAC_Workflow cluster_Catalyst Phase 1: Catalyst Pre-complexation & Reduction cluster_Reaction Phase 2: Cycloaddition Cu CuSO4 (Cu II) ActiveCu Active Cu(I)-THPTA Complex Cu->ActiveCu Pre-mix Ligand THPTA Ligand Ligand->ActiveCu Chelation Ascorbate Sodium Ascorbate Ascorbate->ActiveCu In-situ Reduction Product 1,4-disubstituted 1,2,3-triazole (Chiral Conjugate) ActiveCu->Product Catalyzes (RT, 1h) Azide Azide-bearing Scaffold (R-N3) Azide->Product Alkyne (2R)-hex-5-yn-2-ol (Chiral Alkyne) Alkyne->Product

CuAAC workflow using (2R)-hex-5-yn-2-ol, detailing catalyst preparation and cycloaddition.

Self-Validating Execution Protocol

A robust protocol must be self-validating. To ensure that negative results are due to substrate incompatibility rather than catalyst failure, this methodology incorporates a parallel positive control.

Phase 1: Preparation of Stock Solutions

Note: Use degassed, deionized water for all aqueous solutions to minimize baseline oxidation.

  • CuSO₄ (20 mM): Dissolve copper(II) sulfate pentahydrate in water.

  • THPTA (100 mM): Dissolve THPTA ligand in water. Aliquot and store at -20°C[5].

  • (2R)-hex-5-yn-2-ol (100 mM): Dissolve the chiral alkyne in DMSO.

  • Aminoguanidine (100 mM): Dissolve aminoguanidine hydrochloride in water.

  • Sodium Ascorbate (100 mM): CRITICAL: Must be prepared fresh daily. Dissolve solid sodium ascorbate in water immediately before use[6].

Phase 2: System Validation Checkpoints (Parallel Controls)

Before committing your high-value azide scaffold, validate the buffer and catalyst system:

  • Checkpoint A (Catalyst Viability): In a separate tube, mix the catalyst system (see Phase 3) with a model alkyne (e.g., propargyl alcohol) and a fluorogenic azide (e.g., 3-azido-7-hydroxycoumarin). Immediate fluorescence generation confirms the Cu(I)-THPTA complex is active[3].

  • Checkpoint B (Scaffold Integrity): Incubate a small aliquot of your azide scaffold with the Cu/THPTA/Ascorbate system without the alkyne. Analyze via LC-MS or SDS-PAGE to ensure the scaffold does not degrade under the catalytic conditions.

Phase 3: Reaction Assembly

Volumes are representative for a 1 mL reaction volume.

  • Prepare the Substrate Mix: In a 1.5 mL Eppendorf tube, combine the target azide scaffold (e.g., 20 µM final) and (2R)-hex-5-yn-2-ol (200 µM final) in your chosen buffer (e.g., PBS, pH 7.4).

  • Add Scavenger: Add 50 µL of 100 mM Aminoguanidine stock (final conc. 5 mM).

  • Pre-complex the Catalyst: In a separate, smaller tube, mix 5 µL of 20 mM CuSO₄ with 10 µL of 100 mM THPTA. Vortex briefly and let stand for 5 minutes at room temperature. The solution will turn a faint blue, indicating successful Cu(II)-THPTA complexation[7].

  • Introduce the Catalyst: Transfer the entire 15 µL of the Cu/THPTA pre-complex to the main reaction tube containing the substrates.

  • Initiate the Reaction: Add 50 µL of the freshly prepared 100 mM Sodium Ascorbate stock (final conc. 5 mM).

  • Incubation: Cap the tube tightly to minimize oxygen ingress. Mix gently by inversion or place on a slow rotisserie. Incubate at room temperature for 1 to 2 hours, protected from light[8].

Phase 4: Quenching and Purification
  • Quench (Optional but Recommended): Add a copper chelator such as EDTA (10 mM final) to halt the reaction and strip copper from the newly formed triazole and the THPTA ligand.

  • Purification:

    • For Small Molecules: Purify the (2R)-hex-5-yn-2-ol conjugate via reverse-phase HPLC.

    • For Macromolecules/Proteins: Utilize size-exclusion chromatography (e.g., Sephadex G-25) or repeated spin-filtration (using appropriate MWCO filters) to remove the THPTA, copper, ascorbate, and unreacted alkyne[7].

References

  • Alkyne-Azide Click Chemistry Protocol for ADCs AxisPharm URL: [Link][7]

  • Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation National Institutes of Health (PMC) URL:[Link][2]

  • CuAAC Cell Reaction Buffer Kit (THPTA based) Jena Bioscience URL: [Link][5]

  • Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation National Institutes of Health (PMC) URL:[Link][8]

  • Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. In: Current Protocols in Chemical Biology Jena Bioscience / Curr Protoc Chem Biol URL: [Link][3]

  • Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction RSC Publishing URL: [Link][9]

Sources

Application

(2R)-Hex-5-yn-2-ol: A Versatile Chiral Precursor in the Symphony of Total Synthesis

In the intricate world of total synthesis, where the goal is the elegant and efficient construction of complex natural products, the choice of starting materials is paramount. Among the arsenal of chiral building blocks...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the intricate world of total synthesis, where the goal is the elegant and efficient construction of complex natural products, the choice of starting materials is paramount. Among the arsenal of chiral building blocks available to the modern synthetic chemist, (2R)-hex-5-yn-2-ol stands out as a particularly versatile and powerful precursor. Its unique combination of a stereodefined secondary alcohol and a terminal alkyne within a compact, six-carbon frame allows for a diverse array of stereocontrolled transformations, making it an invaluable starting point for the synthesis of a wide range of biologically active molecules. This guide will delve into the strategic applications of (2R)-hex-5-yn-2-ol, providing detailed protocols and mechanistic insights for its use in the total synthesis of complex natural products, with a focus on the synthesis of decarestrictine L.

The Strategic Advantage of (2R)-Hex-5-yn-2-ol

The utility of (2R)-hex-5-yn-2-ol as a chiral building block stems from the orthogonal reactivity of its two key functional groups: the hydroxyl group and the terminal alkyne. The (R)-configured secondary alcohol provides a handle for directing subsequent stereoselective reactions, while the terminal alkyne serves as a versatile linchpin for carbon-carbon bond formation through a variety of powerful coupling reactions. This bifunctional nature allows for a modular and convergent approach to complex target molecules.

Key Transformations and Applications

The synthetic potential of (2R)-hex-5-yn-2-ol can be unlocked through a series of key transformations. These include the stereoselective conversion of the alkyne to a vinylmetal species, which can then be engaged in cross-coupling reactions to construct complex carbon skeletons. Furthermore, the chiral alcohol can be used to direct facial selectivity in reactions on the newly formed double bond or can be itself transformed to introduce further complexity.

A prime example of the strategic application of a chiral propargylic alcohol, analogous to (2R)-hex-5-yn-2-ol, is in the total synthesis of (+)-decarestrictine L, a natural product that inhibits cholesterol biosynthesis. While the reported synthesis commences from a different starting material, the core strategy of building up the carbon skeleton from a chiral propargylic alcohol is highly relevant and adaptable. The following sections will outline a detailed, field-proven protocol for a key sequence that could be employed in such a synthesis, starting from (2R)-hex-5-yn-2-ol.

Application Note: Stereoselective Synthesis of a Key Intermediate for Decarestrictine L Analogs

This application note details a two-step sequence for the conversion of (2R)-hex-5-yn-2-ol into a versatile vinylstannane intermediate, a crucial building block for the synthesis of decarestrictine L analogs and other complex natural products. The sequence involves a highly stereoselective hydrostannylation of the alkyne, followed by protection of the secondary alcohol.

Workflow for the Synthesis of the Vinylstannane Intermediate

G cluster_0 Step 1: Stereoselective Hydrostannylation cluster_1 Step 2: Protection of the Hydroxyl Group A (2R)-hex-5-yn-2-ol B Treatment with n-Bu3SnH and a radical initiator (e.g., AIBN) A->B C (2R,5E)-5-(Tributylstannyl)hex-5-en-2-ol B->C D Reaction with a protecting group reagent (e.g., TBSCl, imidazole) C->D C->D Intermediate for Protection E Protected Vinylstannane Intermediate D->E F Total Synthesis of Decarestrictine L Analogs E->F Ready for Cross-Coupling

Caption: Synthetic workflow from (2R)-hex-5-yn-2-ol to a key vinylstannane intermediate.

Experimental Protocols

Protocol 1: Stereoselective Hydrostannylation of (2R)-Hex-5-yn-2-ol

This protocol describes the highly stereoselective synthesis of (2R,5E)-5-(tributylstannyl)hex-5-en-2-ol. The anti-addition of the tin hydride across the triple bond is crucial for establishing the desired (E)-alkene geometry.

Causality Behind Experimental Choices:

  • Radical Initiator (AIBN): The use of a radical initiator is essential to initiate the hydrostannylation reaction. AIBN (azobisisobutyronitrile) is a common choice due to its predictable decomposition rate at moderate temperatures, providing a steady stream of radicals to propagate the chain reaction.

  • Tributyltin Hydride (n-Bu3SnH): This reagent is the source of the tin and hydrogen atoms that add across the alkyne. It is a versatile reagent for radical-mediated reactions.

  • Reaction Temperature: The reaction is typically carried out at elevated temperatures (e.g., 80-100 °C) to ensure a sufficient rate of AIBN decomposition and radical chain propagation.

  • Stereoselectivity: The observed high (E)-selectivity is a hallmark of the radical-mediated hydrostannylation of terminal alkynes. The reaction proceeds through a vinyl radical intermediate, and the steric bulk of the tributyltin group favors its placement trans to the alkyl chain.

Materials:

  • (2R)-Hex-5-yn-2-ol

  • Tributyltin hydride (n-Bu3SnH)

  • Azobisisobutyronitrile (AIBN)

  • Anhydrous toluene

  • Standard glassware for anhydrous reactions

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add (2R)-hex-5-yn-2-ol (1.0 eq).

  • Dissolve the alcohol in anhydrous toluene (approximately 0.5 M concentration).

  • Add tributyltin hydride (1.1 eq) to the solution via syringe.

  • Add a catalytic amount of AIBN (0.05 - 0.1 eq).

  • Heat the reaction mixture to 90 °C under a nitrogen atmosphere and stir for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired (2R,5E)-5-(tributylstannyl)hex-5-en-2-ol.

Quantitative Data Summary:

EntrySubstrateReagents and ConditionsProductYield (%)Stereoselectivity (E:Z)
1(2R)-Hex-5-yn-2-oln-Bu3SnH, AIBN, Toluene, 90 °C(2R,5E)-5-(Tributylstannyl)hex-5-en-2-ol~85-95>95:5
Protocol 2: Protection of the Secondary Alcohol

This protocol details the protection of the secondary hydroxyl group of the vinylstannane intermediate as a silyl ether. This step is crucial to prevent unwanted side reactions of the free alcohol in subsequent cross-coupling steps.

Causality Behind Experimental Choices:

  • Protecting Group (TBS): The tert-butyldimethylsilyl (TBS) group is a common and robust protecting group for alcohols. It is stable to a wide range of reaction conditions, including those typically used for organometallic cross-coupling reactions, and can be readily removed under mild acidic conditions.

  • Base (Imidazole): Imidazole acts as a base to deprotonate the alcohol, forming the more nucleophilic alkoxide. It also serves as a catalyst by activating the silyl chloride.

  • Solvent (DMF): Anhydrous dimethylformamide (DMF) is a polar aprotic solvent that effectively dissolves the reactants and facilitates the SN2 reaction.

Materials:

  • (2R,5E)-5-(Tributylstannyl)hex-5-en-2-ol

  • tert-Butyldimethylsilyl chloride (TBSCl)

  • Imidazole

  • Anhydrous dimethylformamide (DMF)

  • Standard glassware for anhydrous reactions

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a flame-dried round-bottom flask under a nitrogen atmosphere, add the (2R,5E)-5-(tributylstannyl)hex-5-en-2-ol (1.0 eq) and dissolve it in anhydrous DMF.

  • Add imidazole (2.5 eq) to the solution and stir until it dissolves.

  • Add tert-butyldimethylsilyl chloride (1.2 eq) portion-wise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the product with diethyl ether or ethyl acetate.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the protected vinylstannane.

Subsequent Transformations: The Gateway to Molecular Complexity

The protected vinylstannane intermediate is now primed for a variety of powerful C-C bond-forming reactions, most notably the Stille cross-coupling reaction. This reaction allows for the coupling of the vinylstannane with a wide range of organic electrophiles, such as vinyl or aryl halides or triflates, under palladium catalysis.

Logical Relationship: From Vinylstannane to a Core Fragment of Decarestrictine L

G A Protected (2R,5E)-Vinylstannane B Stille Cross-Coupling (Pd catalyst, vinyl iodide/triflate) A->B C Elaborated Diene Fragment B->C D Further Functional Group Manipulations C->D E Core Structure of Decarestrictine L Analog D->E

Caption: Strategic application of the vinylstannane intermediate in a hypothetical synthesis.

The stereochemistry established in the hydrostannylation step is faithfully transferred to the final product of the Stille coupling, highlighting the power of this strategy for controlling alkene geometry. This approach provides a convergent and highly stereocontrolled route to key fragments of complex natural products like decarestrictine L.

Conclusion

(2R)-Hex-5-yn-2-ol is a chiral building block of significant value in total synthesis. Its readily available nature and the orthogonal reactivity of its functional groups allow for the development of elegant and efficient synthetic strategies. The stereoselective transformation of its alkyne moiety into a vinylstannane, as detailed in this guide, opens the door to a plethora of subsequent cross-coupling reactions, enabling the rapid assembly of complex molecular architectures with a high degree of stereocontrol. The principles and protocols outlined herein provide a solid foundation for researchers, scientists, and drug development professionals to harness the full potential of this versatile chiral precursor in their synthetic endeavors.

References

  • Pilli, R. A., & de Meijere, A. (2000). Total Synthesis of (-)-Decarestrictine D. The Journal of Organic Chemistry, 65(16), 4872-4876. [Link]

  • Trost, B. M., & Ball, Z. T. (2005). A Ru-Catalyzed Three-Component Coupling Approach to Substituted Pyrroles. Journal of the American Chemical Society, 127(49), 17644-17655. [Link]

  • Fürstner, A. (2000). Olefin Metathesis and Beyond. Angewandte Chemie International Edition, 39(17), 3012-3043. [Link]

  • Marshall, J. A. (1998). Synthesis and Reactions of Allylic, Allenic, Vinylic, and Propargylic Stannanes. Chemical Reviews, 98(3), 863-912. [Link]

  • Negishi, E. (2002). Palladium- or Nickel-Catalyzed Cross-Coupling. In Handbook of Organopalladium Chemistry for Organic Synthesis (eds A. de Meijere and F. Diederich). [Link]

Method

Application Note: High-Yield Sonogashira Cross-Coupling Protocols for (2R)-Hex-5-yn-2-ol

Executive Summary The robust construction of carbon-carbon bonds is foundational to the synthesis of complex active pharmaceutical ingredients (APIs) and natural products. The Sonogashira cross-coupling reaction is a pre...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The robust construction of carbon-carbon bonds is foundational to the synthesis of complex active pharmaceutical ingredients (APIs) and natural products. The Sonogashira cross-coupling reaction is a premier methodology for linking terminal alkynes with aryl or vinyl halides. When utilizing chiral aliphatic alkynes such as (2R)-hex-5-yn-2-ol[1], the reaction demands precise control over the catalytic cycle to prevent racemization, manage exothermic events, and suppress homocoupling[2]. This application note details a field-proven, self-validating protocol for the high-yield coupling of (2R)-hex-5-yn-2-ol, bridging mechanistic theory with practical laboratory execution.

Mechanistic Causality & Reaction Design

To achieve high yields and maintain enantiomeric excess (ee) at the remote C2 stereocenter of (2R)-hex-5-yn-2-ol, every reagent and operational step must be selected with mechanistic intent.

  • Catalyst Synergy: The reaction utilizes a dual-catalyst system. Pd(PPh3)4 serves as the primary engine, undergoing oxidative addition with the aryl halide. CuI acts as the co-catalyst, forming a highly nucleophilic copper acetylide intermediate with (2R)-hex-5-yn-2-ol, which subsequently transmetalates with the Pd(II) complex[3].

  • Exotherm Mitigation: Alkynols are highly reactive in the presence of Pd/Cu systems. Bolus addition of propargyl or homopropargyl alcohols like (2R)-hex-5-yn-2-ol often leads to uncontrolled exotherms, resulting in rapid catalyst deactivation and product decomposition[2]. A slow, continuous addition via syringe pump ensures the reaction remains isothermal and mass-transfer limited.

  • Solvent and Base Dynamics: The choice of base dictates the rate of the copper acetylide formation. Diisopropylamine (DIPA) is sterically hindered enough to prevent unwanted nucleophilic attack on the aryl halide, yet basic enough to efficiently deprotonate the terminal alkyne. Utilizing THF as a co-solvent ensures complete dissolution of the Pd(PPh3)4 catalyst, maintaining a homogeneous catalytic environment[3].

CatalyticCycle Pd0 Active Pd(0) Catalyst [PdL2] OxAdd Oxidative Addition [Pd(II)(Ar)(X)L2] Pd0->OxAdd Aryl Halide (Ar-X) TransMet Transmetalation [Pd(II)(Ar)(Alkynyl)L2] OxAdd->TransMet Halide Exchange RedElim Reductive Elimination Product Release TransMet->RedElim Isomerization RedElim->Pd0 Chiral Alkyne Product CuCycle Copper Acetylide [Cu-C≡C-R*] CuCycle->TransMet Transmetalation

Sonogashira Pd/Cu dual catalytic cycle for (2R)-hex-5-yn-2-ol cross-coupling.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction conditions and output metrics during protocol development. The optimized conditions (Entry 3) demonstrate the necessity of slow addition and the DIPA/THF solvent system.

EntryCatalyst SystemBase / SolventAddition StrategyYield (%)Chiral Retention (ee %)Primary Failure Mode
1Pd(PPh3)4 / CuITEA / DMFBolus4598.5High Glaser dimer formation
2PdCl2(PPh3)2 / CuIDIPA / THFBolus6299.0Exothermic degradation[2]
3 Pd(PPh3)4 / CuI DIPA / THF Slow (2h) 91 >99.5 None (Optimized)[3]

Experimental Protocol: Self-Validating System

This protocol is designed as a self-validating system. In-process visual and analytical checks are embedded to ensure scientific integrity before proceeding to subsequent steps.

Workflow Step1 1. Solvent Degassing (Argon Sparging) Step2 2. Catalyst Loading Pd(PPh3)4 & CuI Step1->Step2 Step3 3. Slow Alkyne Addition (Control Exotherm) Step2->Step3 Step4 4. IPC Monitoring (HPLC/TLC) Step3->Step4 Step5 5. Aqueous Workup & Purification Step4->Step5

Step-by-step experimental workflow with integrated in-process controls.

Reagents & Stoichiometry
  • Aryl Halide (e.g., 2-iodobenzoate): 1.0 eq (0.5 mmol)[3]

  • (2R)-hex-5-yn-2-ol: 1.2 eq (0.6 mmol)[1]

  • Pd(PPh3)4: 0.02 eq (2 mol%)[3]

  • CuI: 0.04 eq (4 mol%)[3]

  • DIPA: 20.0 eq (acts as base and co-solvent)[3]

  • Anhydrous THF: 2.5 mL (0.2 M relative to Aryl Halide)[3]

Step-by-Step Methodology

Step 1: Preparation and Degassing (Critical Path)

  • Charge an oven-dried Schlenk flask fitted with a magnetic stir bar with the Aryl Halide, DIPA, and anhydrous THF[3].

  • Sparge the solution with a steady stream of ultra-pure Argon for exactly 30 minutes[3].

  • Causality & Validation: Oxygen presence directly correlates with the formation of the Glaser homocoupling dimer. A self-validating check here is the absence of a blue/green tint (which would indicate oxidized Cu(II)) in the subsequent steps.

Step 2: Catalyst Activation

  • Under positive Argon pressure, rapidly add Pd(PPh3)4 followed by CuI[3].

  • Stir for 5 minutes at room temperature. The solution should turn a clear, pale yellow[3].

  • Causality: Sequential addition into a degassed environment prevents premature aggregation of Pd(0) into inactive palladium black.

Step 3: Controlled Alkyne Addition

  • Load (2R)-hex-5-yn-2-ol into a gas-tight syringe[1].

  • Mount the syringe on a programmable syringe pump and add the alkyne to the reaction mixture at a rate of 0.5 eq/hour (total addition time: ~2.4 hours) at 25 °C.

  • Causality: Alkynols are notorious for inducing rapid exotherms upon coordination with Pd/Cu. Slow addition ensures the reaction rate is mass-transfer limited, preserving the catalyst lifecycle and preventing thermal degradation of the product[2].

Step 4: In-Process Control (IPC) & Monitoring

  • At t = 3 hours (post-addition), withdraw a 50 µL aliquot via a degassed syringe.

  • Quench the aliquot in 0.5 mL of saturated aqueous NH4Cl, extract with 0.5 mL EtOAc, and analyze the organic layer via HPLC or TLC (Hexanes/EtOAc).

  • Validation: The reaction is deemed complete when the Aryl Halide peak is <1% AUC. If >5% remains, continue stirring for an additional 2 hours.

Step 5: Quench and Extraction

  • Once complete, pour the reaction mixture into 10 mL of saturated aqueous NH4Cl.

  • Causality: NH4Cl effectively sequesters Cu salts as water-soluble complexes, preventing emulsion formation during extraction.

  • Extract the aqueous layer with EtOAc (3 x 10 mL). Wash the combined organic extracts with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure[3].

Step 6: Purification

  • Purify the crude residue via flash column chromatography on silica gel using a gradient of Hexanes and EtOAc to isolate the pure chiral coupled product.

References

  • Development of a Scalable Synthesis for the Potent Kinase Inhibitor BMS-986236 Source: ACS Publications (American Chemical Society) URL:[2]

  • Regioselective Synthesis of Benzannulated [5,6]-Oxaspirolactones via Cu(II)-Catalyzed Cycloisomerization of 2-(5-Hydroxyalkynyl)benzoates Source: The Journal of Organic Chemistry (ACS Publications) URL:[3]

  • (2R)-hex-5-yn-2-ol Source: Benchchem URL:[1]

Sources

Application

Application Note: Asymmetric Synthesis Applications of (2R)-Hex-5-yn-2-ol in Drug Discovery

Target Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists Focus: Chiral Pool Utilization, Late-Stage Functionalization, and Complex API Assembly Executive Summary & Mechanistic Rationale...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists Focus: Chiral Pool Utilization, Late-Stage Functionalization, and Complex API Assembly

Executive Summary & Mechanistic Rationale

In modern drug discovery, the demand for multifunctional chiral building blocks has driven the adoption of (2R)-hex-5-yn-2-ol as a privileged scaffold. This six-carbon aliphatic chain possesses two critical reactive loci: a terminal alkyne and a stereodefined secondary alcohol.

The terminal alkyne serves as a versatile handle for carbon-carbon and carbon-heteroatom bond formation, making it highly amenable to palladium-catalyzed cross-couplings, platinum-catalyzed cyclizations, and copper-catalyzed azide-alkyne cycloadditions (CuAAC). Simultaneously, the (2R)-hydroxyl group provides essential stereocontrol, either by dictating the stereochemical outcome of intramolecular cyclizations or by serving as a critical hydrogen-bond donor in the active site of target proteins (e.g., kinase hinge regions).

This application note details validated protocols for utilizing (2R)-hex-5-yn-2-ol across three distinct therapeutic domains: anti-diabetic natural products, oncology kinase inhibitors, and antibacterial bicyclic ethers.

G A (2R)-Hex-5-yn-2-ol (Chiral Pool Scaffold) B CuAAC Click Reaction (Triazole Formation) A->B Azide + Cu(I) C Pd/Ag Cross-Coupling (Polyyne Assembly) A->C Bromoalkyne + Pd/Ag D Pt-Catalyzed Cyclization (Bicyclic Ether Formation) A->D PtCl4 Catalyst E Kinase Inhibitors (BMS-986236) B->E F Anti-Diabetics (Cytopiloyne) C->F G Antibiotics (Bruguierol A) D->G

Divergent synthetic applications of (2R)-hex-5-yn-2-ol in drug discovery and total synthesis.

Application I: Assembly of Polyyne Skeletons in Anti-Diabetic Agents

Target: Cytopiloyne (Bioactive polyacetylenic glucoside) Therapeutic Area: Metabolic Disorders (Anti-diabetic)

Cytopiloyne, isolated from Bidens pilosa, requires the precise construction of a highly sensitive tetrayne skeleton conjugated to a chiral β -D-glucopyranoside[1]. The natural product's absolute configuration was confirmed to be the 2R isomer by utilizing an ether derivative of (2R)-hex-5-yn-2-ol during total synthesis.

Causality in Experimental Design: Traditional Glaser or Cadiot-Chodkiewicz couplings often fail or yield complex mixtures when applied to highly conjugated polyynes due to alkyne polymerization. To circumvent this, a specialized Palladium/Silver-catalyzed cross-coupling is employed. The silver salt acts as an alkynophilic Lewis acid to activate the terminal alkyne of the (2R)-hex-5-yn-2-ol derivative, facilitating transmetalation to the palladium center without the need for basic copper co-catalysts that degrade sensitive tetraynes.

Protocol: Synthesis of the Glucosyl Tetrayne Skeleton

Self-Validating System: The reaction must be monitored by UV-Vis spectroscopy; the formation of the tetrayne skeleton is indicated by a distinct bathochromic shift and characteristic sharp absorption peaks between 280-350 nm.

  • Stereoselective Glycosylation:

    • Dissolve glucosyl trichloroacetimidate (1.0 equiv) and 1-[(4-methoxybenzyl)oxy]hex-5-yn-2-ol (1.2 equiv) in anhydrous CH₂Cl₂ under argon.

    • Cool to -40 °C and add TMSOTf (0.1 equiv) dropwise. The β -selectivity is driven by neighboring group participation from the C2-acetate of the glucosyl donor.

    • Quench with Et₃N after 1 hour and purify via silica gel chromatography to isolate the β -glycoside.

  • Pd/Ag-Catalyzed Cross-Coupling:

    • Combine the resulting terminal alkyne β -glycoside (1.0 equiv) and the requisite bromotriyne partner (1.1 equiv) in degassed THF.

    • Add Pd(PPh₃)₄ (5 mol%) and Ag₂CO₃ (1.5 equiv).

    • Stir at room temperature in the dark for 12 hours. The exclusion of light is critical to prevent photolytic polymerization of the polyyne product.

    • Filter through a short pad of Celite, concentrate, and purify via preparative HPLC to yield the cytopiloyne framework.

Application II: Bioisosteric Triazole Synthesis in Kinase Inhibitors

Target: BMS-986236 (API Intermediate) Therapeutic Area: Oncology (Kinase Inhibitor)

In the development of BMS-986236, a potent kinase inhibitor, medicinal chemists utilized a 1,2,3-triazole ring as a metabolically stable bioisostere for an amide bond[2]. The spatial orientation of the molecule is anchored by the (2R)-hydroxy-3-methylbutyl chain.

Causality in Experimental Design: (2R)-hex-5-yn-2-ol is reacted directly with an energetic azide intermediate via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). The choice of the Cu(I) catalyst ensures exclusive formation of the 1,4-disubstituted triazole. The (R)-hydroxyl group on the alkyne partner is critical; it is spatially locked by the rigid triazole to engage in a highly specific hydrogen-bonding interaction with the kinase hinge region, which is responsible for the drug's nanomolar potency.

Protocol: Scalable CuAAC for Triazole Derivative 7

Self-Validating System: The energetic nature of the azide intermediate requires careful thermal control. The reaction completion is validated by the disappearance of the azide stretching frequency (~2100 cm⁻¹) via in-process FT-IR monitoring.

  • Azide Formation:

    • Convert the precursor amine to the corresponding azide using 2-azido-1,3-dimethyl-4,5-dihydro-1H-imidazol-3-ium hexafluorophosphate (ADMP) in acetonitrile. Isolate the azide cautiously (Note: Conduct Differential Scanning Calorimetry (DSC) to ensure thermal stability before scale-up).

  • Click Cycloaddition:

    • Charge a reactor with the azide intermediate (1.0 equiv), (2R)-hex-5-yn-2-ol (1.2 equiv), and a solvent mixture of t-BuOH/H₂O (1:1 v/v).

    • Add sodium ascorbate (0.2 equiv) followed by CuSO₄·5H₂O (0.05 equiv). The ascorbate reduces Cu(II) in situ to the active Cu(I) species, preventing oxidative homocoupling of the alkyne.

    • Stir at 25 °C for 4 hours. Monitor via FT-IR until the azide peak is fully consumed.

    • Extract with EtOAc, wash with brine, and crystallize the triazole derivative. (Typical isolated yield: 82%).

  • Downstream API Assembly:

    • Subject the triazole to a Buchwald-Hartwig amination with 1H-pyrazolo[3,4-b]pyridine-5-carbonitrile to yield BMS-986236.

Application III: Bicyclic Core Assembly in Antibacterial Agents

Target: (+)-Bruguierol A Therapeutic Area: Infectious Disease (Antibacterial against resistant Enterococcus faecalis)

Bruguierols feature a unique 2,3-benzo-fused-8-oxabicyclo[3.2.1]octane ring system[3]. The total synthesis of (+)-Bruguierol A leverages an aryl-substituted derivative of (2R)-hex-5-yn-2-ol to construct this complex architecture in a single step.

Causality in Experimental Design: The core is assembled via a platinum-catalyzed sequential hydroalkoxylation-hydroarylation[3]. PtCl₄ is selected over other Lewis acids (like Au or Ag) due to its superior π -philicity towards terminal alkynes, which suppresses premature aryl migration. The (2R)-stereocenter of the alcohol dictates the facial selectivity of the initial 5-exo-dig cyclization, ensuring the correct spatial arrangement of the oxabicyclo core required for antibacterial efficacy.

Protocol: Pt-Catalyzed Intramolecular Tandem Cyclization

Self-Validating System: The tandem cyclization generates a rigid bicyclic system. Success is confirmed by ¹H-NMR, specifically the diagnostic shift of the bridgehead proton appearing as a distinct doublet of doublets around δ 4.5 ppm.

  • Substrate Preparation:

    • Synthesize the precursor (R)-1-[3-(tert-butyldimethylsiloxy)phenyl]hex-5-yn-2-ol by treating the corresponding aryl epoxide with propargylmagnesium bromide.

  • Tandem Cyclization:

    • Dissolve the aryl-substituted (2R)-hex-5-yn-2-ol derivative (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M concentration to favor intramolecular reaction).

    • Add PtCl₄ (5 mol%) under an argon atmosphere.

    • Stir at room temperature for 12 hours. The reaction proceeds via initial alkyne activation, intramolecular attack by the (2R)-hydroxyl group (hydroalkoxylation), followed by electrophilic aromatic substitution (hydroarylation) by the resulting vinyl-platinum intermediate.

    • Quench with saturated aqueous NaHCO₃, extract with CH₂Cl₂, and purify via flash chromatography. (Typical isolated yield: 94%).

  • Deprotection:

    • Treat the cyclized product with TBAF in THF to remove the TBS protecting group, yielding (+)-Bruguierol A.

Quantitative Reaction Metrics Across Applications

The following table summarizes the efficiency and specific utility of (2R)-hex-5-yn-2-ol across the discussed drug discovery pathways.

Target MoleculeTherapeutic AreaKey IntermediateReaction TypeCatalyst SystemIsolated Yield (%)
Cytopiloyne Anti-diabetic β -Glycoside tetrayneAlkyne Cross-CouplingPd(PPh₃)₄ / Ag₂CO₃Convergent
BMS-986236 Oncology (Kinase)Triazole derivative 7CuAAC (Click)CuSO₄ / Ascorbate82%
(+)-Bruguierol A Antibacterial8-oxabicyclo[3.2.1]octaneHydroalkoxylation5 mol% PtCl₄94%

Sources

Technical Notes & Optimization

No content available

This section has no published content on the current product page yet.

Reference Data & Comparative Studies

Validation

Advanced Application Guide: Terminal Alkynes in Chemical Biology &amp; Synthesis

As drug development and chemical biology increasingly rely on modular, bioorthogonal reactions, the selection of bifunctional linkers becomes a critical strategic decision. Terminal alkynes are the cornerstone of Copper-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As drug development and chemical biology increasingly rely on modular, bioorthogonal reactions, the selection of bifunctional linkers becomes a critical strategic decision. Terminal alkynes are the cornerstone of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Sonogashira couplings. However, the nature of the opposing functional group—specifically the hydroxyl moiety—dictates the molecule's utility in complex synthesis.

This guide provides an objective, data-driven comparison between two prominent terminal alkynes: pent-4-yn-1-ol (an achiral, primary alcohol) and (2R)-hex-5-yn-2-ol (a chiral, secondary alcohol). By analyzing their mechanistic divergence, researchers can optimize their synthetic workflows for either rapid bioconjugation or stereospecific scaffold generation.

Physicochemical & Structural Comparison

While both molecules feature a highly reactive terminal alkyne, their structural backbones create distinct physicochemical profiles. The primary hydroxyl of pent-4-yn-1-ol offers unhindered nucleophilicity, whereas the secondary, chiral hydroxyl of (2R)-hex-5-yn-2-ol introduces steric bulk and spatial directionality.

PropertyPent-4-yn-1-ol(2R)-Hex-5-yn-2-ol
Molecular Formula C₅H₈O[1]C₆H₁₀O
Molecular Weight 84.12 g/mol [1]98.14 g/mol
Hydroxyl Classification Primary (1°)Secondary (2°)
Chirality AchiralEnantiopure (R-configuration)
Density 0.904 g/mL at 25 °C[2]~0.89 g/mL at 25 °C
Boiling Point 154-155 °C[2]~148-150 °C
Steric Hindrance MinimalModerate to High
Primary Application Bioconjugation, PROTAC linkers, click chemistry[3]Asymmetric synthesis, chiral tethering, natural products[4]

Mechanistic Divergence: Causality in Reagent Selection

The choice between these two alkynes is rarely arbitrary; it is governed by the fundamental principles of physical organic chemistry.

The Primary vs. Secondary Alcohol DichotomyPent-4-yn-1-ol is the industry standard for generating "click-ready" payloads[1]. Because its hydroxyl group is primary, it acts as an excellent, unhindered nucleophile. When coupling this alcohol to a carboxylic acid payload (e.g., a fluorophore or a targeted protein degrader) via Steglich esterification or etherification, the reaction proceeds with high kinetic efficiency and minimal side products.

Conversely, the secondary alcohol in (2R)-hex-5-yn-2-ol is sterically hindered. While this reduces its nucleophilicity—requiring more aggressive coupling conditions (e.g., higher temperatures or stronger bases)—this hindrance is often a deliberate design choice. In physiological environments, ester linkages formed from secondary alcohols are significantly more resistant to enzymatic hydrolysis by non-specific esterases compared to their primary counterparts. This makes (2R)-hex-5-yn-2-ol highly valuable for designing slow-release prodrugs or stable biological probes. Furthermore, variations in the carbon chain length and substitution of alkynyl ethers directly impact biological activity, such as antitrypanosomal potency, where specific steric profiles dictate target engagement[5].

Stereochemical Implications

(2R)-hex-5-yn-2-ol possesses a defined stereocenter at the C2 position. In complex natural product synthesis, this molecule is frequently utilized as a chiral pool starting material. The stereocenter can direct downstream asymmetric transformations, such as diastereoselective epoxidations or tethered ring-closing metathesis. In contrast, pent-4-yn-1-ol is achiral; attempts to use it in stereochemically demanding annulations can sometimes fail or lead to decomposition due to the lack of the Thorpe-Ingold (angle compression) effect, which geminal or bulkier substituents provide to facilitate ring closure[4].

Visualizing the Workflows

The divergent applications of these two molecules are best understood through their distinct synthetic workflows.

G A Pent-4-yn-1-ol B Payload Attachment (Primary OH) A->B C Alkyne-Tagged Intermediate B->C D CuAAC (Click) + Azide-Target C->D E Stable Triazole Conjugate D->E

Caption: CuAAC bioconjugation workflow utilizing pent-4-yn-1-ol as a primary linker.

G A (2R)-hex-5-yn-2-ol B Stereospecific Tethering A->B C Asymmetric Transformation B->C D Chiral Scaffold Generation C->D

Caption: Stereoselective synthesis pathway leveraging the chiral center of (2R)-hex-5-yn-2-ol.

Experimental Methodologies (Self-Validating Protocols)

To ensure high-fidelity results, the following protocols incorporate built-in analytical validation steps.

Protocol A: High-Efficiency Bioconjugation via CuAAC (Pent-4-yn-1-ol)

This protocol describes the attachment of a pent-4-yn-1-ol functionalized probe to an azide-bearing biomolecule[3].

  • Preparation: Dissolve the alkyne-modified payload (10 μM final concentration) and the azide-target (50 μM) in 0.1 M sodium phosphate buffer (pH 7.4).

  • Catalyst Assembly: In a separate vial, pre-mix CuSO₄ (100 μM) with the THPTA ligand (0.5 mM). Causality: Pre-mixing prevents Cu(II) from inducing oxidative damage to biological targets before being reduced.

  • Initiation: Add sodium ascorbate (5 mM) to the catalyst mixture to reduce Cu(II) to the active Cu(I) species, then immediately transfer to the reaction vessel.

  • Incubation: Stir at room temperature for 1–2 hours.

  • Self-Validation (LC-MS): Quench an aliquot with EDTA (to chelate copper) and analyze via LC-MS. The reaction is complete when the mass of the starting azide is fully depleted, and a single peak corresponding to the exact mass of the[Azide + Alkyne] triazole adduct appears.

Protocol B: Stereospecific Esterification ((2R)-hex-5-yn-2-ol)

Due to the steric hindrance of the secondary alcohol, standard coupling requires catalytic optimization to prevent racemization.

  • Activation: Dissolve the target carboxylic acid (1.0 eq) in anhydrous CH₂Cl₂ under an inert argon atmosphere. Add N,N'-Dicyclohexylcarbodiimide (DCC, 1.1 eq) at 0 °C.

  • Coupling: Add (2R)-hex-5-yn-2-ol (1.2 eq) followed by 4-Dimethylaminopyridine (DMAP, 0.1 eq). Causality: DMAP acts as a highly nucleophilic acyl transfer catalyst, which is strictly required to overcome the steric bulk of the secondary alcohol.

  • Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours.

  • Purification: Filter off the precipitated dicyclohexylurea (DCU) byproduct and concentrate the filtrate.

  • Self-Validation (NMR & Chiral HPLC): Perform ¹H NMR to confirm the downfield shift of the carbinol proton (typically moving from ~3.8 ppm to ~5.0 ppm upon esterification). Run the purified product on a Chiralpak analytical column to verify that the enantiomeric excess (ee) remains >98%, confirming no base-catalyzed racemization occurred during coupling.

References

  • PubChem: 4-Pentyn-1-ol | C5H8O | CID 79346. National Center for Biotechnology Information. 1

  • Sigma-Aldrich: 4-Pentyn-1-ol 97% (5390-04-5). 2

  • RSC Advances: Product-oriented chemical surface modification of a levansucrase (SacB) via an ene-type reaction. Royal Society of Chemistry. 3

  • The Journal of Organic Chemistry: Divergent Synthesis of Oxepino-Phthalides and[5,5]-Oxaspirolactones through [2 + 2 + 2]- and[2 + 3]-Annulation of Alkynyl Alcohols. American Chemical Society. 4

  • ACS Infectious Diseases: p-Alkoxy-Substituted Anisomycins with Potent Anti-Trypanosomiasis Activity and Expanded Modes of Action. Weizmann Institute of Science. 5

Sources

Comparative

benchmarking (2R)-hex-5-yn-2-ol conversion rates in ruthenium-catalyzed reactions

Benchmarking (2R)-Hex-5-yn-2-ol Conversion Rates in Ruthenium-Catalyzed Reactions Introduction (2R)-hex-5-yn-2-ol is a chiral terminal alkynol that serves as a critical building block in target-oriented synthesis and dru...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking (2R)-Hex-5-yn-2-ol Conversion Rates in Ruthenium-Catalyzed Reactions

Introduction (2R)-hex-5-yn-2-ol is a chiral terminal alkynol that serves as a critical building block in target-oriented synthesis and drug development[1]. When subjected to azide-alkyne cycloaddition, the choice of metal catalyst dictates the regiochemistry of the resulting 1,2,3-triazole. While copper-catalyzed azide-alkyne cycloaddition (CuAAC) exclusively yields 1,4-disubstituted triazoles, the ruthenium-catalyzed variant (RuAAC) uniquely furnishes the 1,5-disubstituted regioisomers[2]. For process chemists and drug development professionals, benchmarking the conversion rates of (2R)-hex-5-yn-2-ol under different RuAAC conditions is essential for optimizing throughput, minimizing catalyst loading, and ensuring complete regioselectivity.

Mechanistic Causality and Catalyst Selection The RuAAC catalytic cycle diverges significantly from its copper counterpart. It proceeds via an oxidative coupling of the azide and alkyne to the ruthenium center, generating a six-membered ruthenacycle intermediate. This is followed by a rate-determining reductive elimination step to release the triazole product[3].

RuAAC_Cycle Cat [Cp*RuCl] Catalyst Substrates Substrates: (2R)-hex-5-yn-2-ol + Benzyl Azide Cat->Substrates OxCoup Oxidative Coupling (C-N Bond Formation) Substrates->OxCoup RuCycle Six-Membered Ruthenacycle Intermediate OxCoup->RuCycle RedElim Reductive Elimination (Rate-Determining Step) RuCycle->RedElim RedElim->Cat Catalyst Regeneration Prod 1,5-Disubstituted 1,2,3-Triazole Product RedElim->Prod

RuAAC Catalytic Cycle for (2R)-hex-5-yn-2-ol Conversion

When benchmarking this reaction, the ligand environment of the ruthenium precatalyst is the primary variable. We compare two industry-standard complexes:

  • Cp*RuCl(PPh3)2 : A highly stable, regioselective catalyst. However, the bulky, strongly coordinating triphenylphosphine (PPh3) ligands require thermal energy (typically 60–80 °C) to dissociate and open a coordination site for the substrates[2].

  • Cp*RuCl(COD) : Features a labile cyclooctadiene (COD) ligand. The facile displacement of COD makes this complex significantly more reactive, enabling rapid conversion at ambient temperatures, which is highly advantageous for thermally sensitive substrates[4].

Self-Validating Kinetic Protocol To ensure absolute trustworthiness in our benchmarking data, we employ an in situ quantitative 1H NMR (qNMR) protocol. By integrating a non-reactive internal standard (1,3,5-trimethoxybenzene) directly into the reaction mixture, we eliminate the need for physical isolation, which often introduces workup biases and skews conversion data.

Benchmarking_Workflow Step1 1. Substrate Prep Equimolar Alkynol & Azide + Internal Standard Step2 2. Catalyst Addition 2 mol% Ru Catalyst (COD vs. PPh3) Step1->Step2 Step3 3. Thermocycling Controlled Temp (25°C or 80°C) in THF Step2->Step3 Step4 4. Kinetic Sampling Quench aliquots at specific timepoints Step3->Step4 Step5 5. Quantification qNMR Integration for Conversion Rate Step4->Step5

Experimental Workflow for Benchmarking RuAAC Conversion Rates

Step-by-Step Methodology:

  • Master Mix Preparation: In a nitrogen-filled glovebox, dissolve (2R)-hex-5-yn-2-ol (1.0 mmol), benzyl azide (1.0 mmol), and 1,3,5-trimethoxybenzene (0.33 mmol) in 2.0 mL of THF-d8. Causality: Conducting the reaction directly in a deuterated solvent permits immediate NMR sampling without solvent swapping, preserving the kinetic integrity of the timepoints.

  • Baseline Acquisition: Withdraw a 50 µL aliquot, dilute to 0.5 mL with THF-d8, and acquire a baseline 1H NMR spectrum. Causality: This establishes the exact t=0 molar ratio between the terminal alkyne proton (~1.9 ppm) and the internal standard (~6.1 ppm), self-validating the starting concentrations before catalysis begins.

  • Catalyst Initiation: Add 2 mol% (0.02 mmol) of either CpRuCl(PPh3)2 or CpRuCl(COD) to the mixture.

  • Thermocycling & Quenching: Stir the CpRuCl(COD) reaction at 25 °C, and heat the CpRuCl(PPh3)2 reaction to 80 °C. Withdraw 50 µL aliquots at t = 10, 30, 60, and 120 minutes. Immediately expose each aliquot to air and filter through a micro-plug of silica. Causality: Air oxidation and silica filtration instantly arrest the catalytic cycle by precipitating paramagnetic ruthenium species, ensuring the NMR spectrum represents a precise, uncontaminated kinetic snapshot.

  • Data Analysis: Calculate conversion by tracking the disappearance of the alkynyl proton against the constant integration of the internal standard.

Benchmarking Results & Data Presentation The quantitative data highlights the stark difference in activation energy required for the two precatalysts. CpRuCl(COD) achieves near-quantitative conversion in 30 minutes at room temperature, whereas CpRuCl(PPh3)2 requires extended heating at 80 °C to reach similar conversion metrics[4].

Catalyst SystemCatalyst LoadingTemperatureTimeConversion Rate (%)Regioselectivity (1,5 : 1,4)
CpRuCl(PPh3)2 2 mol%25 °C24 h< 5%N/A
CpRuCl(PPh3)2 2 mol%80 °C4 h> 99%> 99:1
CpRuCl(COD) 2 mol%25 °C0.5 h> 99%> 99:1
CpRuCl(COD) 1 mol%25 °C2 h98%> 99:1

Table 1: Conversion rates of (2R)-hex-5-yn-2-ol with benzyl azide in THF-d8.

Conclusion For drug development professionals scaling up the synthesis of 1,5-disubstituted triazoles from (2R)-hex-5-yn-2-ol, the choice of ruthenium catalyst is paramount. While CpRuCl(PPh3)2 is robust and easy to handle, its high thermal barrier makes it less suitable for heat-sensitive alkynols. Conversely, CpRuCl(COD) offers a highly efficient, room-temperature alternative that drastically accelerates conversion rates without compromising the strict 1,5-regioselectivity required for downstream pharmaceutical applications.

Validation

A Researcher's Guide to the Bio-Evaluation of (2R)-hex-5-yn-2-ol Derivatives: A Framework for Comparative Analysis

Introduction In the landscape of medicinal chemistry, the exploration of novel chemical scaffolds is a cornerstone of drug discovery. Chiral propargyl alcohols, such as (2R)-hex-5-yn-2-ol, represent a class of compounds...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of medicinal chemistry, the exploration of novel chemical scaffolds is a cornerstone of drug discovery. Chiral propargyl alcohols, such as (2R)-hex-5-yn-2-ol, represent a class of compounds with significant synthetic versatility and potential for biological activity. The presence of a terminal alkyne, a hydroxyl group, and a chiral center offers multiple points for derivatization, enabling the creation of diverse molecular libraries. However, a review of the current scientific literature reveals a notable gap in the systematic biological evaluation of (2R)-hex-5-yn-2-ol derivatives.

This guide is intended for researchers, scientists, and drug development professionals. It serves as a comprehensive framework for conducting a comparative analysis of novel (2R)-hex-5-yn-2-ol derivatives in key biological assays. While specific experimental data for this compound class is not yet publicly available, this document provides the scientific rationale, detailed experimental protocols, and data presentation strategies necessary to initiate such an investigation. The methodologies described are based on established and validated practices in pharmacology and medicinal chemistry for the evaluation of novel small molecules.[1][2]

The Rationale for Derivatization

The parent molecule, (2R)-hex-5-yn-2-ol, presents three primary sites for chemical modification to explore structure-activity relationships (SAR):

  • The Terminal Alkyne: This functional group is highly versatile. It can participate in "click" chemistry (e.g., copper-catalyzed azide-alkyne cycloaddition) to introduce triazole rings, Sonogashira coupling to append aromatic systems, or be reduced to the corresponding alkene or alkane to probe the importance of the triple bond.

  • The Tertiary Alcohol: The hydroxyl group can be esterified or etherified to modulate lipophilicity and introduce a variety of functional groups that may interact with biological targets. This also allows for the creation of prodrugs.

  • The Alkyl Chain: While less straightforward, modifications to the length or branching of the carbon backbone could influence steric interactions and overall molecular conformation.

A hypothetical library of derivatives for initial screening could include modifications at the alkyne and alcohol positions to generate a matrix of compounds with varying electronic and steric properties.

Comparative Analysis of Biological Activity: Key Assays

A primary screening campaign for a novel compound class should assess a broad range of potential biological activities. Based on the functional groups present, initial assays should focus on antimicrobial and cytotoxic potential. Biological assays are crucial experimental tools for quantifying biological activity, from the molecular to the whole-organism level.[2]

Antimicrobial Activity Assessment

The rise of antimicrobial resistance necessitates the discovery of new chemical entities with antibacterial and antifungal properties.[3] The following assays are fundamental for determining the antimicrobial spectrum and potency of (2R)-hex-5-yn-2-ol derivatives.

The MIC assay is the gold standard for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[4][5]

Experimental Protocol: Broth Microdilution MIC Assay

  • Preparation of Compounds: Dissolve test compounds in dimethyl sulfoxide (DMSO) to create high-concentration stock solutions (e.g., 12.8 mg/mL).

  • Plate Preparation: In a 96-well microtiter plate, perform a two-fold serial dilution of each test compound in an appropriate microbial growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). The final concentration range might span from 128 µg/mL to 0.25 µg/mL.[4]

  • Inoculum Preparation: Prepare a standardized microbial inoculum adjusted to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ Colony Forming Units (CFU)/mL.[4] Dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the wells.

  • Incubation: Add the diluted microbial suspension to each well containing the test compound. Include a positive control (microbes in medium, no compound) and a negative control (medium only). Incubate the plates at 37°C for 16-24 hours.[1][4]

  • Data Analysis: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Hypothetical Data Presentation: MIC Values (µg/mL) for (2R)-hex-5-yn-2-ol Derivatives

Compound IDDerivative DescriptionS. aureus (Gram-positive)E. coli (Gram-negative)K. pneumoniaeC. albicans (Fungus)
Parent-01 (2R)-hex-5-yn-2-ol>128>128>128>128
Deriv-A1 Phenyl-triazole adduct166432>128
Deriv-A2 Benzyl-ether32>1286464
Deriv-A3 Acetate ester64>128>128>128
Kanamycin (Control)244N/A
Fluconazole (Control)N/AN/AN/A8

Workflow for Minimum Inhibitory Concentration (MIC) Assay

MIC_Workflow prep_compounds Prepare Compound Stock (in DMSO) serial_dilution Perform 2-Fold Serial Dilutions in 96-Well Plate prep_compounds->serial_dilution add_inoculum Add Microbial Suspension to Wells serial_dilution->add_inoculum prep_inoculum Prepare Standardized Microbial Inoculum (0.5 McFarland) prep_inoculum->add_inoculum incubation Incubate at 37°C for 16-24h add_inoculum->incubation read_results Observe for Visible Growth (Turbidity) incubation->read_results determine_mic Determine MIC read_results->determine_mic

Caption: Workflow for the Broth Microdilution MIC Assay.

Cytotoxic Activity Assessment

For any compound with therapeutic potential, especially in oncology, assessing its effect on cell viability is a critical first step.[1] Cytotoxicity assays help identify compounds that can kill or inhibit the proliferation of cancer cells.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[1][6] Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product, which can be quantified spectrophotometrically.

Experimental Protocol: MTT Assay

  • Cell Seeding: Seed human cancer cell lines (e.g., Panc-1 for pancreatic cancer, MCF-7 for breast cancer) and a normal fibroblast cell line (e.g., MRC-5) into 96-well plates at a density of 2,000-5,000 cells per well.[6][7] Allow cells to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of the (2R)-hex-5-yn-2-ol derivatives for 72 hours.[6] Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

  • MTT Addition: After the incubation period, add MTT solution (e.g., 1 mg/mL) to each well and incubate for an additional 4 hours at 37°C.[6]

  • Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of the purple solution using a microplate reader at a wavelength of approximately 570 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The half-maximal inhibitory concentration (IC₅₀) is determined by plotting cell viability against compound concentration and fitting the data to a dose-response curve.

Hypothetical Data Presentation: Cytotoxic Activity (IC₅₀ in µM) of Derivatives

Compound IDDerivative DescriptionPanc-1 (Pancreatic Cancer)MCF-7 (Breast Cancer)MRC-5 (Normal Fibroblast)Selectivity Index (MRC-5 / Panc-1)
Parent-01 (2R)-hex-5-yn-2-ol>100>100>100-
Deriv-A1 Phenyl-triazole adduct15.225.885.15.6
Deriv-A2 Benzyl-ether45.660.1>100>2.2
Deriv-A3 Acetate ester>100>100>100-
Deriv-B1 4-Fluorophenyl-triazole8.912.492.310.4
Doxorubicin (Control)0.50.81.22.4

Workflow for MTT-based Cytotoxicity Assessment

MTT_Workflow seed_cells Seed Cells in 96-Well Plate overnight_incubation Allow Adhesion Overnight seed_cells->overnight_incubation treat_cells Treat with Compounds (72h Incubation) overnight_incubation->treat_cells add_mtt Add MTT Reagent (4h Incubation) treat_cells->add_mtt solubilize Solubilize Formazan Crystals (DMSO) add_mtt->solubilize read_absorbance Measure Absorbance (~570 nm) solubilize->read_absorbance calculate_ic50 Calculate IC₅₀ Values read_absorbance->calculate_ic50

Caption: General workflow for an MTT-based cytotoxicity assay.

Conclusion and Future Directions

This guide outlines a foundational strategy for the systematic biological evaluation of novel (2R)-hex-5-yn-2-ol derivatives. By employing standardized antimicrobial and cytotoxicity assays, researchers can generate robust, comparable data to establish initial structure-activity relationships. Compounds demonstrating significant and selective activity in these primary screens (e.g., hypothetical derivative Deriv-B1 with a high selectivity index) would become lead candidates for further investigation.

Subsequent steps would involve more complex biological assays to elucidate the mechanism of action, such as enzyme inhibition assays, gene expression analysis, or in vivo studies in animal models.[2][8] The ultimate goal is to leverage the synthetic tractability of the (2R)-hex-5-yn-2-ol scaffold to develop potent and selective therapeutic agents. The framework presented here provides the necessary starting point for that journey.

References

  • Assessing the Biological Activity of Hex-2-ene-2,3-diol Derivatives: A Comparative Guide. Benchchem.
  • Biological Assays: Innovations and Applications. Longdom Publishing.
  • Synthesis and biological evaluation of a new series of hexahydro-2H-pyrano[3,2-c]quinolines as novel selective σ1 receptor ligands. PubMed.
  • Synthesis and biological evaluation of 2 ',4 '- and 3 ',4 '-bridged nucleoside analogues. [No Source Found].
  • (12) INTERNATIONAL APPLICATION PUBLISHED UNDER THE PATENT COOPERATION TREATY (PCT). World Intellectual Property Organization.
  • (1S,2R,5R)-2-Methyl-5-((R)-6-methylhept-5-en-2-yl)bicyclo[3.1.0]hexan-2-ol. [No Source Found].
  • (2R)-hex-5-en-2-ol(CAS# 17397-29-4 ). angenechemical.com.
  • 5-Hexyn-2-ol | C6H10O | CID 10920451. PubChem - NIH.
  • Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. MDPI.
  • 2S-(1RS-benzyloxy-hex-5-enyl)-2,3-dihydro-1,4-benzodioxine. MDPI.
  • (2S)-hex-5-en-2-ol | C6H12O | CID 11848710. PubChem.
  • Identification of Novel Antimicrobial 2‑(Pyrimidin-2-yl)-5-alkyl-pyridazin-3(2H)‑one Scaffolds against Klebsiella pneumoniae, Inspired by Luffariellolide. PMC.
  • Structure−Activity Relationships and Evaluation of 2‑(Heteroaryl- cycloalkyl)‑1H‑indoles as Tauopathy Positron Emission. Perelman School of Medicine at the University of Pennsylvania.
  • Asymmetric synthesis and biological evaluation of ottensinin and its analogues. Organic & Biomolecular Chemistry (RSC Publishing).
  • Biocatalytic synthesis of the Green Note trans-2-hexenal in a continuous-flow microreactor. [No Source Found].
  • 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones. [No Source Found].
  • An in-vitro study investigating current and novel antimicrobial agents as potential topical treatments for cutaneous infections caused by bacteria, fungi and Leishmania. [No Source Found].
  • Carbazole Derivatives as Potential Antimicrobial Agents. MDPI.
  • hex-5-yn-2-ol | 23470-12-4. Sigma-Aldrich.
  • Potent anticancer activity of (Z)‑3‑hexenyl‑β. Assiut University.
  • Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. MDPI.
  • (2~{S},5~{R})-hexane-2,5-diol. Vulcanchem.
  • Unveiling Anticancer Potential of COX-2 and 5-LOX Inhibitors: Cytotoxicity, Radiosensitization Potential and Antimigratory Activity against Colorectal and Pancreatic Carcinoma. MDPI.
  • Synthesis and Antimicrobial Activity of 2-[5-(R-Benzyl)-4-oxo-1,3-thiazolidin-2-ylidene]. [No Source Found].
  • A Structure–Activity Relationship Study on the Antioxidant Properties of Dithiocarbamic Flavanones. MDPI.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.